Cas no 88194-15-4 (Allyoxo-mBDC)

• Product Name: Allyoxo-mBDC
• CAS No: 88194-15-4
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 641518
• PubChem ID: 643449
• Update Time: 2025-04-19

Allyoxo-mBDC Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(2-propenyloxy)-
• Allyoxo-mBDC
• 5-(Allyloxy)isophthalicacid
• YSZC537
• 5-prop-2-enoxybenzene-1,3-dicarboxylic acid
• 5-allyloxyisophthalic acid
• SCHEMBL644797
• InChI=1/C11H10O5/c1-2-3-16-9-5-7(10(12)13)4-8(6-9)11(14)15/h2,4-6H,1,3H2,(H,12,13)(H,14,15
• 5-(allyloxy)isophthalic acid
• CS-0170492
• 88194-15-4
• DTXSID40349182
• 5-(PROP-2-EN-1-YLOXY)BENZENE-1,3-DICARBOXYLIC ACID

• Inchi： 1S/C11H10O5/c1-2-3-16-9-5-7(10(12)13)4-8(6-9)11(14)15/h2,4-6H,1,3H2,(H,12,13)(H,14,15)
• InChI Key： OZMHCDOSPHJOKL-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 222.05282342g/mol
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8Ų